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Compound of Interest

Compound Name: N-Boc-Tris

Cat. No.: B176521

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for N-Boc-Tris
(tert-butyl N-[1,3-dihydroxy-2-(hydroxymethyl)propan-2-yllcarbamate), a versatile reagent in
bioconjugation, polymer modification, and medicinal chemistry. Due to the limited availability of
a specific Safety Data Sheet (SDS) for N-Boc-Tris, this document compiles information based
on the safety profiles of its core components: tris(hydroxymethyl)aminomethane (Tris) and the
N-tert-butoxycarbonyl (N-Boc) protecting group. It is imperative to handle this chemical with the
utmost care, assuming hazards similar to or greater than its parent compounds.

Physicochemical and Safety Data

The following tables summarize the key physical, chemical, and inferred safety data for N-Boc-
Tris and its parent compound, Tris. This information is crucial for risk assessment in a
laboratory setting.

Table 1: Physicochemical Properties of N-Boc-Tris
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Property Value Source

Chemical Formula CoH19NOs [1112][3]

Molecular Weight 221.25 g/mol [2][3]

CAS Number 146651-71-0 [21[3]

Appearance White to off-white solid Inferred from supplier data
Purity Typically =95% [1][2]

N Soluble in water and organic
Solubility vent
solvents

Inferred from structure

Table 2: Hazard Information and Handling Precautions
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Parameter

N-Boc-Tris (Inferred)

Tris
(tris(hydroxymethyl)amino
methane)

Acute Toxicity (Oral)

No data available. Handle with

caution.

LD50 (rat, oral): 5900 mg/kg.

Skin Corrosion/Irritation

Potential for skin irritation.

Causes skin irritation.

Eye Damage/Irritation

Potential for serious eye

irritation.

Causes serious eye irritation.

Respiratory Sensitization

May cause respiratory tract
irritation upon inhalation of
dust.

May cause respiratory

irritation.

Storage

Store in a cool, dry, well-
ventilated area away from
incompatible materials. Keep
container tightly closed.
Recommended storage at

-20°C for long-term stability.

Store in a cool, dry, well-

ventilated area. Hygroscopic.

Incompatible Materials

Strong oxidizing agents, strong

acids.

Strong oxidizing agents, strong

acids, bases.

Hazardous Decomposition

Upon combustion, may
produce carbon oxides (CO,
CO2) and nitrogen oxides
(NOX).

Carbon monoxide, carbon

dioxide, nitrogen oxides.

Personal Protective Equipment (PPE)

The consistent use of appropriate personal protective equipment is the most critical line of

defense against potential exposure to N-Boc-Tris.

» Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against

splashes and dust.
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o Skin Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) must be worn. A lab
coat or chemical-resistant apron is also required to prevent skin contact.

» Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume
hood, to minimize inhalation of dust. If dust generation is unavoidable and ventilation is
inadequate, a NIOSH-approved respirator with a particulate filter is necessary.

Handling and Storage Procedures

Adherence to proper handling and storage protocols is essential to maintain the integrity of N-
Boc-Tris and ensure a safe laboratory environment.

General Handling

e Avoid direct contact with skin, eyes, and clothing.

Avoid breathing dust.

Wash hands thoroughly after handling, before breaks, and at the end of the workday.

Use only in a chemical fume hood.

Keep the container tightly closed when not in use.

Storage

e Store in a cool, dry, and well-ventilated area.
o Keep away from incompatible materials such as strong oxidizing agents and strong acids.

e For long-term storage and to ensure stability, it is recommended to store N-Boc-Tris at
-20°C.[2]

Experimental Protocols: Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of N-Boc-Tris from
receipt to disposal.
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Receiving and Storage.

Click to download full resolution via product page
Safe handling workflow for N-Boc-Tris.

Emergency Procedures

In the event of an emergency, prompt and appropriate action is crucial.

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes. Remove contaminated clothing and shoes. Seek medical attention if irritation
persists.

« Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. If breathing
is difficult, give oxygen. Seek immediate medical attention.

e Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek immediate medical attention.

o Spills: In case of a spill, evacuate the area. Wear appropriate PPE and contain the spill.
Absorb with an inert material (e.g., vermiculite, sand) and place in a sealed container for
disposal. Ventilate the area and wash the spill site after material pickup is complete.

Waste Disposal

All waste containing N-Boc-Tris must be collected in a designated, labeled, and sealed
container. Disposal must be handled by a licensed professional waste disposal service in
accordance with all local, state, and federal regulations. Do not dispose of this chemical down
the drain or in regular trash.
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Chemical Compatibility and Stability of the N-Boc
Group

The N-Boc protecting group is generally stable under basic and nucleophilic conditions, as well
as to catalytic hydrogenation. However, it is labile to acidic conditions.

o Stable under: Basic hydrolysis (e.g., LIOH, NaOH), many nucleophiles, and catalytic
hydrogenation (e.g., H2/Pd).

 Labile to: Strong acids (e.qg., trifluoroacetic acid (TFA), HCI), and some Lewis acids.

Inadvertent generation of acidic species during a reaction can lead to the cleavage of the Boc
group. Therefore, care must be taken when choosing reagents and solvents. Aprotic solvents
are generally preferred. If protic solvents are necessary, buffering the reaction mixture may be
required.

This technical guide is intended to provide comprehensive safety and handling information for
N-Boc-Tris for use by trained professionals in a laboratory setting. It is not a substitute for a
formal risk assessment, which should be conducted prior to any use of this chemical. Always
consult with your institution's environmental health and safety department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. N-Boc-Tris, CAS 146651-71-0 | AxisPharm [axispharm.com]

2. N-Boc-Tris, 146651-71-0 | BroadPharm [broadpharm.com]

3. precisepeg.com [precisepeg.com]

To cite this document: BenchChem. [Safeguarding Research: A Technical Guide to the Safe
Handling of N-Boc-Tris]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b176521#safety-and-handling-precautions-for-n-boc-
tris]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b176521?utm_src=pdf-body
https://www.benchchem.com/product/b176521?utm_src=pdf-custom-synthesis
https://axispharm.com/product/n-boc-tris/
https://broadpharm.com/product/bp-22402
https://precisepeg.com/products/n-boc-tris
https://www.benchchem.com/product/b176521#safety-and-handling-precautions-for-n-boc-tris
https://www.benchchem.com/product/b176521#safety-and-handling-precautions-for-n-boc-tris
https://www.benchchem.com/product/b176521#safety-and-handling-precautions-for-n-boc-tris
https://www.benchchem.com/product/b176521#safety-and-handling-precautions-for-n-boc-tris
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b176521?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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